Cas no 618383-01-0 (3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1-phenyl-1H-pyrazole-5-carboxylic acid)

3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1-phenyl-1H-pyrazole-5-carboxylic acid structure

618383-01-0 structure

Product name:3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1-phenyl-1H-pyrazole-5-carboxylic acid

CAS No:618383-01-0

MF:C₁₈H₁₄N₂O₄

MW:322.31476

CID:955545

PubChem ID:2769610

3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1-phenyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-(2,3-dihydro-benzo[1,4]dioxin-6-yl)-2-phenyl-2h-pyrazole-3-carboxylic acid
- 5-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-phenylpyrazole-3-carboxylic acid
- 1H-Pyrazole-5-carboxylic acid, 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-phenyl-
- 3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1-phenyl-1H-pyrazole-5-carboxylic acid
- 3-(2,3-Dihydrobenzo[b][1,4]dioxin-7-yl)-1-phenyl-1H-pyrazole-5-carboxylic acid
- 618383-01-0
- 3-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-1-phenyl-1H-pyrazole-5-carboxylic acid
- AKOS022944999
- DTXSID80377787
- MDL： MFCD05150680
- Inchi： InChI=1S/C18H14N2O4/c21-18(22)15-11-14(19-20(15)13-4-2-1-3-5-13)12-6-7-16-17(10-12)24-9-8-23-16/h1-7,10-11H,8-9H2,(H,21,22)
- InChI Key： PMCYNLWGLSPXDL-UHFFFAOYSA-N
- SMILES： C1=CC=C(C=C1)N2C(=CC(=N2)C3=CC4=C(C=C3)OCCO4)C(=O)O

Computed Properties

Exact Mass: 322.09542
Monoisotopic Mass: 322.09535693g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 24
Rotatable Bond Count: 3
Complexity: 454
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 73.6Å²
XLogP3: 3.1

Experimental Properties

PSA: 73.58

3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1-phenyl-1H-pyrazole-5-carboxylic acid PricePrice >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	D268245-250mg	3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1-phenyl-1H-pyrazole-5-carboxylic acid	618383-01-0		250mg	$ 455.00	2022-06-05
Fluorochem	023838-5g	3-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-1-phenyl-1H-pyrazole-5-carboxylic acid	618383-01-0		5g	￡1255.00	2022-03-01
A2B Chem LLC	AH11562-100mg	3-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-1-phenyl-1H-pyrazole-5-carboxylic acid	618383-01-0		100mg	$275.00	2024-04-19
A2B Chem LLC	AH11562-5g	3-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-1-phenyl-1H-pyrazole-5-carboxylic acid	618383-01-0		5g	$2576.00	2024-04-19
A2B Chem LLC	AH11562-250mg	3-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-1-phenyl-1H-pyrazole-5-carboxylic acid	618383-01-0		250mg	$449.00	2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1616147-100mg	3-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-1-phenyl-1H-pyrazole-5-carboxylic acid	618383-01-0	98%	100mg	￥1722.00	2024-05-06
Chemenu	CM522954-1g	3-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-1-phenyl-1H-pyrazole-5-carboxylic acid	618383-01-0	97%	1g	$***	2023-05-30
TRC	D268245-50mg	3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1-phenyl-1H-pyrazole-5-carboxylic acid	618383-01-0		50mg	$ 140.00	2022-06-05
TRC	D268245-100mg	3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1-phenyl-1H-pyrazole-5-carboxylic acid	618383-01-0		100mg	$ 230.00	2022-06-05
Fluorochem	023838-250mg	3-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-1-phenyl-1H-pyrazole-5-carboxylic acid	618383-01-0		250mg	￡181.00	2022-03-01

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